Cas no 1092294-05-7 (5-(2,3-Dihydro-benzo1,4dioxin-6-yl)-2H-1,2,4triazol-3-ylamine)

• Product Name: 5-(2,3-Dihydro-benzo1,4dioxin-6-yl)-2H-1,2,4triazol-3-ylamine
• CAS No: 1092294-05-7
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• CID: 4570922
• Update Time: 2025-06-11

5-(2,3-Dihydro-benzo1,4dioxin-6-yl)-2H-1,2,4triazol-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-1,2,4-triazol-3-amine
• 5-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-2H-[1,2,4]triazol-3-ylamine
• 5-(2,3-Dihydro-benzo1,4dioxin-6-yl)-2H-1,2,4triazol-3-ylamine

• Inchi： 1S/C10H10N4O2/c11-10-12-9(13-14-10)6-1-2-7-8(5-6)16-4-3-15-7/h1-2,5H,3-4H2,(H3,11,12,13,14)
• InChI Key： FYDPWALPOADVMH-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(C2=CC=C3OCCOC3=C2)=N1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 493.0±55.0 °C at 760 mmHg
• Flash Point: 251.9±31.5 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

5-(2,3-Dihydro-benzo1,4dioxin-6-yl)-2H-1,2,4triazol-3-ylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(2,3-Dihydro-benzo1,4dioxin-6-yl)-2H-1,2,4triazol-3-ylamine

Introduction to 5-(2,3-Dihydro-benzo1,4dioxin-6-yl)-2H-1,2,4triazol-3-ylamine (CAS No. 1092294-05-7)

The compound 5-(2,3-Dihydro-benzo1,4dioxin-6-yl)-2H-1,2,4triazol-3-ylamine, identified by its CAS number 1092294-05-7, represents a significant advancement in the field of medicinal chemistry. This heterocyclic amine exhibits a unique structural framework that combines a benzo[1,4]dioxin moiety with a 1,2,4-triazole ring system. Such a combination has garnered considerable attention due to its potential in modulating biological pathways and its implications in therapeutic applications.

Recent research in the domain of pharmacophores has highlighted the importance of fused ring systems in drug design. The benzo[1,4]dioxin core is known for its stability and ability to interact with various biological targets, while the 1,2,4-triazole moiety is recognized for its role as a pharmacological scaffold in numerous drug candidates. The synergistic interaction between these two components in 5-(2,3-Dihydro-benzo1,4dioxin-6-yl)-2H-1,2,4triazol-3-ylamine suggests a multifaceted mechanism of action that could be exploited for therapeutic benefit.

One of the most compelling aspects of this compound is its potential to interact with enzymes and receptors involved in inflammatory and immune responses. Studies have indicated that derivatives of benzo[1,4]dioxin exhibit anti-inflammatory properties by modulating the expression of cytokines and chemokines. Similarly, 1,2,4-triazole based compounds have shown promise in inhibiting enzymes such as COX and LOX, which are central to the inflammatory cascade. The combination of these effects in 5-(2,3-Dihydro-benzo1,4dioxin-6-yl)-2H-1,2,4triazol-3-ylamine may offer a novel approach to treating chronic inflammatory diseases.

Moreover, the structural integrity of this compound makes it an attractive candidate for further derivatization and optimization. The presence of both aromatic and heterocyclic rings provides multiple sites for chemical modification without compromising the core pharmacophore. This flexibility allows researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of the compound to enhance its therapeutic efficacy and reduce potential side effects.

In vitro studies have begun to unravel the mechanism of action of 5-(2,3-Dihydro-benzo1,4dioxin-6-yl)-2H-1,2,4triazol-3-ylamine, revealing its potential as an inhibitor of certain kinases and transcription factors. These kinases are implicated in various pathological processes, including cancer progression and neurodegeneration. By targeting these pathways, the compound may exhibit antitumor and neuroprotective effects. Preliminary results from cell-based assays suggest that it can induce apoptosis in cancer cell lines while sparing healthy cells.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex fused ring system efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds between the benzo[1,4]dioxin and 1,2,4-triazole moieties. These synthetic advances not only facilitate the production of 5-(2,3-Dihydro-benzo1,4dioxin-6-yl)-2H-1,2,4triazol-3-ylamine but also provide insights into scalable manufacturing processes for related compounds.

The pharmacological profile of this compound is further supported by computational modeling studies. Molecular docking simulations have been performed to predict its binding interactions with target proteins. These simulations indicate that it can bind effectively to several key enzymes involved in inflammation and cell signaling. The predicted binding affinities are comparable to those of existing therapeutic agents used in treating similar conditions.

As research progresses into clinical applications, 5-(2,3-Dihydro-benzo1,4dioxin-6-yl)-2H-1,2,4triazol-3-ylamine holds promise as a lead compound for developing novel therapeutics. Its unique structural features and demonstrated biological activity make it an attractive candidate for further investigation in preclinical models. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into tangible medical benefits for patients.

In conclusion, 5-(2,3-Dihydro-benzo1，4dioxin -6 -y l ) - 2 H - 1 ， 24 tri az ol - 3 - y l am ine ( C A S N o . 109229405 -7 ) represents a significant advancement in medicinal chemistry with its innovative structural design and promising biological activity。 Further research is warranted to fully elucidate its therapeutic potential and develop it into a viable drug candidate。